Cas no 1806964-62-4 (Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate
• CAS No: 1806964-62-4
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4898169
• Update Time: 2025-06-19

Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate

• Inchi： 1S/C10H10F2N2O4/c1-3-18-10(15)7-6(8(11)12)4-5(2)13-9(7)14(16)17/h4,8H,3H2,1-2H3
• InChI Key： RXPOSRHHGDHTDK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C=1C(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate

Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate (CAS No. 1806964-62-4)

Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate, with the CAS number 1806964-62-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and potential applications in drug development. The structural features of Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate, particularly the presence of a difluoromethyl group and a nitro group, contribute to its unique chemical properties and biological interactions.

The difluoromethyl group is a key structural moiety that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further pharmacological exploration. This group is often incorporated into drug candidates to improve their pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, and excretion. Additionally, the nitro group in the molecule can serve as a probe for understanding redox-sensitive biological pathways, which are crucial in various disease mechanisms.

In recent years, there has been a growing interest in developing novel therapeutic agents that target inflammation and immune responses. Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate has been studied for its potential anti-inflammatory properties. Research indicates that the compound can modulate inflammatory cytokine production by interacting with specific enzymatic pathways. This interaction may lead to the development of new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural motif of Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate also suggests potential applications in anticancer research. The combination of a pyridine core with functional groups like the nitro and difluoromethyl substituents can disrupt critical signaling pathways involved in tumor growth and survival. Preliminary studies have shown that this compound can inhibit the activity of kinases and other enzymes that are overexpressed in cancer cells, making it a promising lead for further development.

Beyond its biological activities, Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate exhibits interesting chemical properties that make it useful in synthetic chemistry. The presence of both ester and nitro functional groups provides multiple sites for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where structural modifications can significantly impact biological efficacy and selectivity.

The synthesis of Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include nitration of a pyridine precursor, protection-deprotection strategies for the carboxylic acid group, and introduction of the difluoromethyl group via cross-coupling reactions or other fluorination methods. These synthetic approaches not only showcase the versatility of current synthetic methodologies but also underscore the importance of precise control over reaction conditions to achieve high yields and purity.

In conclusion, Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate (CAS No. 1806964-62-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse biological activities, making it a valuable tool for studying inflammation, cancer biology, and other critical disease processes. The compound's synthetic accessibility also makes it an attractive scaffold for generating novel drug candidates. As research continues to uncover new therapeutic targets and mechanisms, Ethyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-carboxylate is poised to play an important role in the next generation of medicinal chemistry innovations.